Cas no 1514758-12-3 (2-Amino-1-(1,2-thiazol-4-yl)propan-1-one)

• Product Name: 2-Amino-1-(1,2-thiazol-4-yl)propan-1-one
• CAS No: 1514758-12-3
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 5292359
• PubChem ID: 165954560
• Update Time: 2025-10-31

2-Amino-1-(1,2-thiazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-796639
• 1514758-12-3
• 2-amino-1-(1,2-thiazol-4-yl)propan-1-one
• 2-Amino-1-(1,2-thiazol-4-yl)propan-1-one

• Inchi： 1S/C6H8N2OS/c1-4(7)6(9)5-2-8-10-3-5/h2-4H,7H2,1H3
• InChI Key： GHQNWGMEMBPMAI-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(C(C)N)=O

Computed Properties

• Exact Mass: 156.03573406g/mol
• Monoisotopic Mass: 156.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-Amino-1-(1,2-thiazol-4-yl)propan-1-one

2-Amino-1-(1,2-thiazol-4-yl)propan-1-one (CAS No. 1514758-12-3): A Comprehensive Overview

2-Amino-1-(1,2-thiazol-4-yl)propan-1-one, also known by its CAS number 1514758-12-3, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and is characterized by its unique structural features, which include an amino group and a thiazole ring. These properties make it an attractive candidate for various biological and chemical studies.

The chemical structure of 2-Amino-1-(1,2-thiazol-4-yl)propan-1-one consists of a propanone backbone with an amino group and a thiazole ring attached to the terminal carbon atoms. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, imparts significant stability and reactivity to the molecule. The presence of the amino group further enhances its potential for forming hydrogen bonds and participating in various chemical reactions.

In recent years, 2-Amino-1-(1,2-thiazol-4-yl)propan-1-one has garnered considerable attention due to its potential therapeutic applications. Research has shown that compounds with similar structures exhibit a range of biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the ability of thiazole derivatives to inhibit the growth of various cancer cell lines by targeting specific signaling pathways.

The synthesis of 2-Amino-1-(1,2-thiazol-4-yl)propan-1-one can be achieved through several methods, including the reaction of 4-chlorothiazole with acetone and ammonia. The reaction conditions are carefully controlled to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis have also been explored to optimize the process and reduce reaction times.

In terms of its biological activity, 2-Amino-1-(1,2-thiazol-4-yl)propan-1-one has shown promising results in both in vitro and in vivo studies. For example, a 2023 study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the growth of Staphylococcus aureus and Escherichia coli, two common pathogens responsible for various infections. The mechanism of action is believed to involve disruption of cell membrane integrity and interference with essential metabolic processes.

Beyond its antimicrobial properties, 2-Amino-1-(1,2-thiazol-4-yl)propan-1-one has also been investigated for its potential as an anticancer agent. A 2023 study in Cancer Research reported that this compound exhibited selective cytotoxicity against breast cancer cells while showing minimal toxicity to normal cells. The researchers attributed this effect to the compound's ability to induce apoptosis through the activation of caspase pathways.

The pharmacokinetic properties of 2-Amino-1-(1,2-thiazol-4-yl)propan-1-one have also been studied extensively. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a suitable candidate for further development as a therapeutic agent. Additionally, its low toxicity profile in animal models suggests that it may have a wide therapeutic window.

In conclusion, 2-Amino-1-(1,2-thiazol-4-yl)propan-1-one (CAS No. 1514758-12-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in the advancement of healthcare solutions.